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Compound of Interest

Compound Name: DS18561882

Cat. No.: B8095293

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

potential toxicity of DS18561882 in animal models. The information is curated for an audience

with expertise in preclinical research.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of DS18561882 and how does it relate to its potential

toxicity?

A1: DS18561882 is a potent and isozyme-selective inhibitor of methylenetetrahydrofolate

dehydrogenase 2 (MTHFD2).[1][2][3] MTHFD2 is a mitochondrial enzyme crucial for one-

carbon metabolism, which is essential for the synthesis of purines and thymidine.[1][2] By

inhibiting MTHFD2, DS18561882 disrupts the production of these necessary building blocks for

DNA and RNA synthesis, leading to the arrest of cell proliferation.[4] The primary mechanism of

action is the blockage of purine synthesis. This targeted action on a metabolic pathway that is

highly active in cancer cells, while MTHFD2 expression is low in most healthy adult tissues,

suggests a potential for a favorable therapeutic window with minimal side effects.[1][2]

Q2: Has toxicity been observed with DS18561882 in animal models?
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A2: Published preclinical studies have generally reported a good safety profile for DS18561882
in animal models. Research has indicated that MTHFD2 inhibition did not show apparent toxic

effects in mice, even with treatment lasting for five weeks, suggesting a therapeutic index for

targeting this pathway.[5] One study noted that in a mouse xenograft model, DS18561882
inhibited tumor growth in a dose-dependent manner at doses of 30, 100, and 300 mg/kg

administered twice daily (BID), with the highest dose showing almost complete tumor growth

inhibition without reported adverse effects.[2] Another report mentioned that the compound was

well-tolerated in both acute and chronic experiments in rodents at a dose of 300 mg/kg

administered orally.

Q3: What are the known pharmacokinetic properties of DS18561882 in animals?

A3: DS18561882 has been shown to have a good oral pharmacokinetic profile.[3] Following

oral administration, it exhibits high plasma concentrations.[2] Suboptimal pharmacokinetics with

limited oral bioavailability were noted for a similar anti-invasive molecule, which was overcome

by developing a medicated gel formulation for oral dosing.[6]

Q4: Are there any specific considerations for the formulation and administration of

DS18561882 in animal studies?

A4: Yes, proper formulation is critical for achieving desired exposure and minimizing local

toxicity. The selection of an appropriate vehicle is important and should be well-tolerated by the

animal species and route of administration. For oral administration, if solubility is a challenge, a

suspension or a medicated gel could be considered to improve bioavailability and ease of

administration, especially in long-term studies.[6] The pH of the formulation should ideally be

between 5 and 9 to avoid irritation.[7]

Troubleshooting Guides
While published data suggests a good safety profile, the mechanism of action of DS18561882
(inhibition of nucleotide synthesis) may theoretically lead to certain toxicities, especially in

rapidly dividing non-cancerous cells. This section provides guidance on potential issues and

mitigation strategies.

Issue 1: Signs of Hematological Toxicity (e.g., decreased white blood cell counts, anemia)
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Potential Cause: Inhibition of purine synthesis can affect the proliferation of hematopoietic

stem cells in the bone marrow, a common side effect of antimetabolite drugs.

Troubleshooting Steps:

Monitor Complete Blood Counts (CBCs): Regularly monitor CBCs (e.g., weekly) to detect

any changes in white blood cells, red blood cells, and platelets.

Dose Adjustment: If hematological parameters decrease significantly, consider reducing

the dose or adjusting the dosing schedule (e.g., intermittent dosing) to allow for bone

marrow recovery.

Supportive Care: In severe cases, supportive care may be necessary.

Metabolite Rescue: As a potential mitigation strategy based on the mechanism of action,

supplementation with downstream metabolites could be explored. See the experimental

protocol below for purine supplementation.

Issue 2: Gastrointestinal (GI) Toxicity (e.g., weight loss, diarrhea, loss of appetite)

Potential Cause: The rapidly dividing epithelial cells of the GI tract can be sensitive to the

anti-proliferative effects of purine synthesis inhibitors.

Troubleshooting Steps:

Monitor Body Weight and Clinical Signs: Monitor animal body weight daily and observe for

signs of GI distress.

Dose and Formulation Optimization: If GI toxicity is observed, consider reducing the dose.

Ensure the formulation is not contributing to local irritation. A medicated gel or other

palatable formulation might improve tolerance.[6]

Dietary Support: Provide a highly palatable and easily digestible diet to encourage food

intake.

Hydration: Ensure adequate hydration, especially if diarrhea is present.
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Metabolite Supplementation: Similar to hematological toxicity, purine supplementation

could potentially alleviate GI side effects.

Data Summary
Table 1: Reported Dosing of DS18561882 in Mouse Models

Dose
(mg/kg)

Dosing
Schedule

Route of
Administrat
ion

Animal
Model

Reported
Outcome

Reference

30, 100, 300
Twice Daily

(BID)
Oral

Mouse

Xenograft

Dose-

dependent

tumor growth

inhibition

[2]

300 Not specified Oral Rodent

Well-tolerated

in acute and

chronic

studies

Experimental Protocols
Protocol 1: Prophylactic Purine Supplementation to Mitigate Potential Toxicity

This protocol is a suggested starting point for researchers who wish to proactively mitigate

potential toxicities based on the mechanism of action of DS18561882. The efficacy of this

approach for DS18561882 needs to be experimentally validated.

Objective: To determine if co-administration of purine precursors can reduce the potential for

hematological or gastrointestinal toxicity of DS18561882 without compromising its anti-tumor

efficacy.

Materials:

DS18561882

Hypoxanthine
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Vehicle for DS18561882 (e.g., 0.5% methylcellulose)

Sterile water for injection or appropriate vehicle for hypoxanthine

Animal model of interest

Methodology:

Animal Groups: Establish multiple experimental groups, including:

Vehicle control

DS18561882 alone

DS18561882 + Hypoxanthine

Hypoxanthine alone

Dosing:

Administer DS18561882 at the desired therapeutic dose and schedule.

Administer hypoxanthine at a dose determined by preliminary studies or based on

literature for rescuing antifolate toxicity. This may require a dose-ranging study.

Administration can be via drinking water or parenteral injection.

Monitoring:

Monitor tumor growth (if applicable).

Monitor body weight and clinical signs of toxicity daily.

Collect blood samples for CBC analysis at baseline and regular intervals.

At the end of the study, perform histopathological analysis of key organs (e.g., bone

marrow, intestine, liver, kidney).

Data Analysis: Compare the toxicity parameters and anti-tumor efficacy between the

DS18561882 alone group and the DS18561882 + Hypoxanthine group.
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Caption: Mechanism of action of DS18561882 in inhibiting cell proliferation.
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Caption: Troubleshooting workflow for managing potential DS18561882 toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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